Cas no 100-71-0 (2-Ethylpyridine)

• Product Name: 2-Ethylpyridine
• CAS No: 100-71-0
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00006361
• CID: 35107
• PubChem ID: 7523
• Update Time: 2025-11-02

2-Ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpyridine
• EINECS 202-881-9
• Ethylpyridine
• Pyridine,2-ethyl
• NSC 964
• a-Ethylpyridine
• 2-ethyl-pyridin
• 2-ethvlpvridine
• Pyridine, 2-ethyl-
• ALPHA-ETHYLPYRIDINE
• 2-ETHYLPYRIDINE FOR SYNTHESIS
• 2-Ethylpyridine,~99%
• 2-ETHYLPYRIDINE 98+%
• 2-Ethylpyridine, 98+% 500GR
• 2-Ethylpyridine,98%
• Dimetindene Maleate Imp. A (EP): 2-Ethylpyridine

• MDL： MFCD00006361
• Inchi： 1S/C7H9N/c1-2-7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChI Key： NRGGMCIBEHEAIL-UHFFFAOYSA-N
• SMILES： CCC1N=CC=CC=1
• BRN： 106480

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: -63°C
• Boiling Point: 149 °C(lit.)
• Flash Point: Fahrenheit: 102.2 ° f
  Celsius: 39 ° c
  
• Refractive Index: n20/D 1.496(lit.)
• Solubility: 42g/l
• Water Partition Coefficient: ca 45 g/L (20 ºC)
• PSA: 12.89000
• LogP: 1.64400
• pka: 5.89(at 25℃)
• Solubility: Not determined
• Vapor Pressure: 4.9±0.3 mmHg at 25°C

2-Ethylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammables area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-Ethylpyridine

Comprehensive Guide to 2-Ethylpyridine (CAS No. 100-71-0): Properties, Applications, and Industry Insights

2-Ethylpyridine (CAS No. 100-71-0) is a versatile organic compound belonging to the pyridine family, widely recognized for its unique chemical properties and broad industrial applications. This heterocyclic aromatic compound features a pyridine ring substituted with an ethyl group at the 2-position, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. With the growing demand for pyridine derivatives in research and manufacturing, 2-Ethylpyridine has garnered significant attention for its role in synthesizing complex molecules and functional materials.

The compound's molecular formula, C₇H₉N, and molecular weight of 107.15 g/mol contribute to its moderate volatility and solubility in common organic solvents. Researchers frequently explore 2-Ethylpyridine for its ligand properties in coordination chemistry, where it facilitates the formation of metal-organic frameworks (MOFs) and catalysts. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable synthesis methods. As industries seek alternatives to traditional reagents, 2-Ethylpyridine CAS 100-71-0 emerges as a candidate for eco-friendly processes due to its biodegradability and lower toxicity profile compared to similar compounds.

In the pharmaceutical sector, 2-Ethylpyridine serves as a key building block for drug discovery, particularly in developing antiviral and anti-inflammatory agents. Its structural motif is found in several FDA-approved drugs, driving interest among medicinal chemists. Additionally, the compound's role in flavor and fragrance formulations is noteworthy, as it imparts earthy and nutty notes to food additives and perfumes. With consumers increasingly favoring natural-inspired scents, 2-Ethylpyridine-based aromatics are gaining traction in cosmetic and food industries.

From a commercial perspective, the global market for pyridine derivatives is projected to grow at a CAGR of 4.8% from 2023 to 2030, with 2-Ethylpyridine suppliers expanding production capacities to meet demand. Quality control remains critical, and advanced analytical techniques like GC-MS and HPLC ensure purity standards exceed 98%. Environmental regulations have also influenced manufacturing practices, prompting innovations in waste reduction during synthesis. For laboratories and industries sourcing CAS 100-71-0, verifying supplier certifications and compliance with REACH/EPA guidelines is essential.

Emerging applications in energy storage further elevate the compound's relevance. Recent patents describe 2-Ethylpyridine as an electrolyte additive in lithium-ion batteries, enhancing thermal stability and cycle life—a breakthrough addressing electric vehicle (EV) battery challenges. This intersection with renewable energy technologies positions the compound as a material of interest for investors and researchers alike. As AI-driven material discovery accelerates, computational studies predict new derivatives of 2-Ethylpyridine could optimize performance in photovoltaics and hydrogen storage systems.

Handling and storage recommendations for 2-Ethylpyridine emphasize inert atmosphere conditions to prevent oxidation. While not classified as hazardous under current GHS standards, proper ventilation and PPE are advised during large-scale use. The compound's spectroscopic data (IR, NMR) is well-documented, aiding in identification and purity verification—a frequent query among analytical chemists. For those exploring custom synthesis or scaled-up production, collaboration with experienced chemical manufacturers ensures optimal yield and safety protocols.

In academic circles, 2-Ethylpyridine research papers frequently investigate its reactivity in multicomponent reactions, such as the Hantzsch pyridine synthesis. These methodologies align with the pharmaceutical industry's push for atom-efficient reactions. Meanwhile, material scientists leverage its π-conjugated system to design organic semiconductors and luminescent materials for OLED displays—a response to the booming consumer electronics market. Such interdisciplinary applications underscore why CAS 100-71-0 remains a staple in R&D databases.

Future prospects for 2-Ethylpyridine include its potential in bioconjugation chemistry, where its nitrogen moiety enables selective protein labeling—an area gaining momentum in biopharmaceuticals. With the rise of click chemistry and bioorthogonal reactions, modified pyridine derivatives like 2-Ethylpyridine could unlock novel drug delivery systems. As industries prioritize innovation, this compound's adaptability ensures its continued relevance across scientific and industrial landscapes.